Cas no 1385295-99-7 (3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide)

• Product Name: 3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide
• CAS No: 1385295-99-7
• MF: C₁₇H₁₂ClN₃O₂
• MW: 325.749082565308
• CID: 5919949
• PubChem ID: 72011540
• Update Time: 2025-10-12

3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-2-CYANOPHENOXY)-N-(CYANOMETHYL)-N-METHYLBENZAMIDE
• AKOS016925486
• Z1220240061
• EN300-26679892
• 1385295-99-7
• 3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide

• Inchi： 1S/C17H12ClN3O2/c1-21(9-8-19)17(22)12-4-2-5-13(10-12)23-16-7-3-6-15(18)14(16)11-20/h2-7,10H,9H2,1H3
• InChI Key： QNPRBAXAMRWWBO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C#N)OC1=CC=CC(C(N(C)CC#N)=O)=C1

Computed Properties

• Exact Mass: 325.0618043g/mol
• Monoisotopic Mass: 325.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.1Ų

Additional information on 3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide

Introduction to 3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide (CAS No. 1385295-99-7)

3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide, identified by its CAS number 1385295-99-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of 3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide is characterized by its aromatic backbone, which is functionalized with several key substituents. The presence of a chloro group at the 3-position of the phenoxy ring and a cyano group at the 2-position introduces electronic and steric effects that can influence the compound's reactivity and binding properties. Additionally, the N-(cyanomethyl)-N-methylbenzamide moiety contributes to the molecule's overall complexity and potential for interaction with biological targets.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The structural features of 3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide make it a promising candidate for further investigation in this context. Specifically, the combination of electron-withdrawing and electron-donating groups within the molecule can be leveraged to design compounds with enhanced selectivity and potency.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to explore different pharmacophoric motifs. For instance, the cyano group can be further functionalized to introduce additional biological activity, while the benzamide core provides a stable framework for structural optimization.

The synthesis of 3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the phenoxy group at the 3-position requires careful control over reaction conditions to ensure high yield and purity. Subsequent functionalization with the cyano and methyl groups further demonstrates the synthetic versatility of this compound class.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to therapeutic applications. For example, modifications to the benzamide moiety have been shown to influence receptor binding affinity, while changes to the phenoxy ring can alter metabolic stability. These findings underscore the importance of structure-activity relationships (SAR) in optimizing drug candidates.

The use of computational methods has also played a crucial role in understanding the potential biological behavior of 3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide. Molecular modeling techniques allow researchers to predict how this compound might interact with target proteins, providing valuable insights into its mechanism of action. Such simulations are increasingly integral to modern drug discovery pipelines, enabling more efficient identification of promising candidates.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents with improved efficacy and safety profiles. Compounds like 3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide represent a valuable resource for medicinal chemists working on next-generation drugs. By leveraging their unique structural features, researchers can develop molecules that address unmet medical needs across a wide range of diseases.

In conclusion, 3-(3-Chloro-2-cyanophenoxy)-N-(cyanomethyl)-N-methylbenzamide (CAS No. 1385295-99-7) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure, combined with its synthetic accessibility and biological relevance, makes it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing therapeutic innovation.